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Compound of Interest

Compound Name: HTH-01-091

CAS No.: 2000209-42-5

Cat. No.: B607986

Get Quote

Executive Summary & Scientific Rationale
HTH-01-091 is a potent, selective, and covalent small-molecule inhibitor of Maternal Embryonic

Leucine Zipper Kinase (MELK). Unlike earlier inhibitors such as OTSSP167, which exhibited

broad off-target toxicity, HTH-01-091 was developed to definitively test the "MELK dependency"

hypothesis in cancer.

Critical Experimental Context: In most basal-like breast cancer (BBC) models, HTH-01-091
serves as a negative control probe. While it effectively engages and degrades the MELK

protein in vivo, it typically does not induce tumor regression or halt proliferation. This

distinguishes true MELK-driven phenotypes from off-target effects observed with promiscuous

inhibitors.

Application Scope:

Target Validation: Confirming if a specific tumor model is truly dependent on MELK kinase

activity.

Pharmacodynamics (PD): Monitoring MELK degradation as a proxy for target engagement.
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Chemical Biology: utilizing the probe to study the non-catalytic scaffolding functions of

MELK.

Compound Profile & Handling
Parameter Specification

IUPAC Name

N-[3-[[4-[[3-(2-

aminoethyl)ureido]methyl]cyclohexyl]amino]-2-

cyano-5-methoxy-phenyl]-1-methyl-1H-pyrazole-

4-carboxamide

Mechanism
Covalent modification of Cysteine 89 (C89) in

the MELK ATP-binding pocket.[1]

IC50 (Biochemical) ~10.5 nM

Selectivity
High (Clean profile against 140+ kinases

compared to OTSSP167).

Molecular Weight ~560.6 g/mol

Storage
Powder: -20°C (desiccated). Solution: Fresh

preparation recommended.

Formulation Protocol (Vehicle Preparation)
HTH-01-091 is a hydrophobic kinase inhibitor. Proper formulation is critical to prevent

precipitation in the peritoneal cavity and ensure consistent bioavailability.

Reagents Required
HTH-01-091 (Solid powder)

DMSO (Dimethyl sulfoxide, anhydrous, cell-culture grade)

HP-β-CD (2-Hydroxypropyl)-β-cyclodextrin (e.g., Captisol® or Kleptose®)

PBS (Phosphate Buffered Saline, pH 7.4)

Step-by-Step Formulation (Standard 10 mg/kg Dose)
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Target Concentration: 1 mg/mL (assuming 10 mL/kg dosing volume). Vehicle Composition: 5%

DMSO / 95% (20% HP-β-CD in PBS).

Prepare 20% HP-β-CD Stock:

Dissolve 20 g of HP-β-CD in 100 mL of sterile PBS.

Stir until clear. Filter sterilize (0.22 µm). Store at 4°C.

Weigh Compound:

Weigh 10 mg of HTH-01-091.

Solubilize in DMSO (The "Pre-mix"):

Add 0.5 mL (500 µL) of 100% DMSO to the powder.

Vortex vigorously and sonicate for 5-10 minutes until completely dissolved. Note: Solution

must be clear yellow/orange.

Complexation (The "Let-down"):

Slowly add 9.5 mL of the 20% HP-β-CD stock to the DMSO solution while vortexing.

Crucial: Add the aqueous phase slowly to prevent "crashing out" (precipitation).

Quality Control:

Inspect visually.[1] If cloudy, sonicate for an additional 10 minutes. If precipitate persists,

the formulation has failed.

In Vivo Administration Protocols
A. Dose Ranging & Safety (Pilot Study)
Before efficacy studies, confirm tolerability in your specific mouse strain (e.g., NOD/SCID,

NSG, Nude).

Route: Intraperitoneal (IP).[2]
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Frequency: BID (Twice Daily) recommended due to short half-life (<4 hours).

Groups (n=3):

Vehicle Control[3][4]

10 mg/kg BID

25 mg/kg BID

Duration: 5-7 days.

Endpoint: Body weight loss >15% or behavioral distress.

B. Pharmacodynamic (PD) Validation: The "Hit & Run"
Assay
Because HTH-01-091 induces proteasomal degradation of MELK upon binding, Western Blot

analysis of tumor tissue is the gold standard for verifying target engagement.

Experimental Workflow:

Tumor Bearing Mice
(~200-300 mm³)

IP Injection
HTH-01-091 (10 mg/kg)

Wait 2 - 4 Hours
(Tmax window)

Harvest Tumor
Snap Freeze (Liq N2)
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Click to download full resolution via product page

Figure 1: Pharmacodynamic workflow to assess target engagement. Tumors must be

harvested shortly after dosing to capture the degradation event before protein resynthesis.

Protocol:

Administer 10 mg/kg HTH-01-091 IP.

Euthanize mice at 2 hours and 6 hours post-dose.

Harvest tumor; flash freeze immediately in liquid nitrogen.
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Western Blot: Probe for MELK (Total).

Success Criteria: >80% reduction in MELK protein levels compared to vehicle control.

C. Efficacy Study (Tumor Growth Inhibition)
This experiment tests MELK dependency.[1]

Implantation: Inoculate mice with cancer cells (e.g., MDA-MB-468).

Randomization: When tumors reach ~100-150 mm³, randomize into two groups (n=8-10).

Treatment:

Group A: Vehicle (BID, IP).

Group B: HTH-01-091 (10-25 mg/kg, BID, IP).

Duration: 21-28 days.

Measurement: Caliper measurement 3x/week.

Data Interpretation:

Scenario A (No Regression): Tumor grows at the same rate as Vehicle.

Conclusion: The tumor is MELK-independent. (This validates the Huang et al. 2017

findings).

Scenario B (Regression): Tumor shrinks significantly.

Conclusion: Potential off-target toxicity OR the specific model is uniquely MELK-

dependent. Must be cross-validated with CRISPR knockouts.

Mechanistic Context
Understanding why HTH-01-091 acts as a negative control is vital for data interpretation.
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Figure 2: Mechanism of Action. HTH-01-091 binds Cys89, triggering degradation. In most

contexts, loss of MELK protein does not impact cell survival, proving MELK redundancy.

Troubleshooting & QC
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Issue Probable Cause Corrective Action

Precipitation in Syringe
Injection too fast or cold

vehicle.

Warm vehicle to 37°C before

injecting. Inject slowly.

No MELK Degradation
Poor tissue perfusion or

delayed harvest.

Ensure harvest is <4 hours

post-dose. Flash freeze <2

mins after excision.

Toxicity (Weight Loss) Off-target effects at high dose.

Reduce dose to 10 mg/kg.

Ensure frequency is BID, not

single high bolus.

Cloudy Formulation
Incomplete solubilization in

DMSO first.

Re-make. Ensure compound is

fully dissolved in 100% DMSO

before adding Cyclodextrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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